Cas no 58468-42-1 (2-Benzofurancarboxylic acid, 6-methoxy-3-phenyl-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 6-methoxy-3-phenyl-, ethyl ester
• CAS No: 58468-42-1
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1610675
• PubChem ID: 15112275
• Update Time: 2025-04-21

2-Benzofurancarboxylic acid, 6-methoxy-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-methoxy-3-phenyl-, ethyl ester
• 58468-42-1
• BS-48391
• Ethyl 6-methoxy-3-phenylbenzofuran-2-carboxylate
• ethyl 6-methoxy-3-phenyl-1-benzofuran-2-carboxylate
• SCHEMBL11740903
• E75665
• starbld0049313

• Inchi： 1S/C18H16O4/c1-3-21-18(19)17-16(12-7-5-4-6-8-12)14-10-9-13(20-2)11-15(14)22-17/h4-11H,3H2,1-2H3
• InChI Key： LXPUYUAHXNTMBQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67